4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzamide

Specification

• Molecular Formula: C22H24ClN3O4
• Molecular Weight: 429.9 g/mol
• IUPAC Name: 4-chloro-N-cyclohexyl-N-[2-(2-methyl-5-nitroanilino)-2-oxoethyl]benzamide
• Standard InChI: InChI=1S/C22H24ClN3O4/c1-15-7-12-19(26(29)30)13-20(15)24-21(27)14-25(18-5-3-2-4-6-18)22(28)16-8-10-17(23)11-9-16/h7-13,18H,2-6,14H2,1H3,(H,24,27)
• Standard InChI Key: WDCNLMYFWMSABR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CN(C2CCCCC2)C(=O)C3=CC=C(C=C3)Cl

Introduction

Synthesis and Preparation

The synthesis of benzamide derivatives often involves multi-step reactions, including esterification and amidation processes. For example, the preparation of 4-chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides involves a two-step synthesis with a subsequent rearrangement.

Biological Activity

Benzamide derivatives have shown a range of biological activities, including antimicrobial and anticancer properties. For instance, N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide derivatives have demonstrated promising antimicrobial and antiproliferative activities. Similarly, 5-substituted 2-(arylmethylthio)-4-chloro-N-(5-aryl-1,2,4-triazin-3-yl)benzenesulfonamides have exhibited anticancer activity against various cell lines.

Research Findings and Future Directions

While specific research findings on 4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzamide are not available, studies on similar compounds suggest that modifications to the benzamide structure can significantly impact biological activity. Future research should focus on synthesizing and evaluating the biological properties of this compound to explore its potential applications.